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Compound of Interest

Compound Name: Imbricataflavone A

Cat. No.: B1254944 Get Quote

Introduction

Amentoflavone, a biflavonoid found in various medicinal plants, has demonstrated significant

potential as an anticancer agent. This document provides a comprehensive overview of the

molecular mechanisms underlying its antitumor activity, focusing on the induction of apoptosis

and cell cycle arrest. Detailed protocols for key experiments are provided to facilitate further

research into its therapeutic applications. While the initial topic of interest was

Imbricataflavone A, a thorough review of the scientific literature revealed a lack of specific

data for this compound. Therefore, these notes focus on the closely related and well-

researched biflavonoid, amentoflavone.

Data Presentation
Table 1: Cytotoxicity of Amentoflavone in Various
Cancer Cell Lines

Cell Line Cancer Type IC50 (µM)
Exposure Time
(h)

Assay

SKOV3 Ovarian Cancer Not specified 24, 48, 72 MTT

MCF-7 Breast Cancer Not specified Not specified Not specified

SiHa Cervical Cancer Not specified Not specified Not specified

CaSki Cervical Cancer Not specified Not specified Not specified
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Note: Specific IC50 values were not consistently reported in the provided search results.

Researchers should determine these values empirically for their cell lines of interest.

Table 2: Effects of Amentoflavone on Cell Cycle
Distribution in SKOV3 Ovarian Cancer Cells

Treatment
% of Cells in G1
Phase

% of Cells in S
Phase

% of Cells in G2/M
Phase

Control Not specified Not specified Not specified

Amentoflavone Not specified Increased Significantly Increased

Note: The search results indicated a dose-dependent increase in the S and G2/M phases, but

did not provide specific percentages.[1]

Signaling Pathways
Amentoflavone exerts its anticancer effects by modulating several key signaling pathways

involved in cell survival, proliferation, and apoptosis.

PI3K/Akt Signaling Pathway
The PI3K/Akt pathway is a critical regulator of cell survival and proliferation and is often

aberrantly activated in cancer.[2][3][4] Flavonoids, including amentoflavone, have been shown

to inhibit this pathway, leading to a downstream cascade of events that promote apoptosis and

inhibit cell growth.[2][3]
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Caption: Inhibition of the PI3K/Akt pathway by amentoflavone.

NF-κB Signaling Pathway
The transcription factor NF-κB plays a crucial role in inflammation, immunity, and cancer by

promoting cell survival and proliferation.[5][6][7] Amentoflavone has been shown to inhibit the

NF-κB signaling pathway, thereby sensitizing cancer cells to apoptosis.[5] Inhibition of NF-κB

can occur through the prevention of IκBα phosphorylation and subsequent degradation, which

keeps NF-κB sequestered in the cytoplasm.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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